![molecular formula C16H16ClNOS2 B4018604 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide](/img/structure/B4018604.png)
2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide
Overview
Description
2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in 1995. This compound has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation.
Mechanism of Action
2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide acts as a potent agonist of the cannabinoid receptor CB1, which is primarily found in the central nervous system. Activation of this receptor leads to a decrease in the release of neurotransmitters, including glutamate and substance P, which are involved in pain perception and inflammation. 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide has been shown to have a number of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and sedation. It has also been shown to have effects on the cardiovascular and respiratory systems, as well as on gastrointestinal function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide for lab experiments is its potency and selectivity for the CB1 receptor, which allows for precise targeting of this receptor in studies. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain consistent levels in vivo.
Future Directions
There are a number of potential future directions for research on 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide. One area of interest is in the development of novel analogs with improved pharmacokinetic properties and selectivity for the CB1 receptor. Another potential direction is in the investigation of the potential therapeutic applications of this compound in the treatment of other conditions, such as epilepsy and neurodegenerative diseases. Additionally, further studies are needed to fully understand the long-term effects of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide on the central nervous system and other physiological systems.
Scientific Research Applications
2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]propanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has been proposed as a potential alternative to opioids for pain management.
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-N-(3-methylsulfanylphenyl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNOS2/c1-11(21-14-8-6-12(17)7-9-14)16(19)18-13-4-3-5-15(10-13)20-2/h3-11H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYKPHJCLMSKAAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)SC)SC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-chlorophenyl)sulfanyl]-N-[3-(methylsulfanyl)phenyl]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.